Cas no 946291-06-1 (N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946291-06-1
• MF: C₁₈H₂₆FN₃O₂
• MW: 335.416347980499
• CID: 6198939
• PubChem ID: 16886589
• Update Time: 2025-05-26

N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• AKOS024489409
• N1-(4-fluorobenzyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide
• VU0629114-1
• 946291-06-1
• F5016-0104
• N'-[(4-fluorophenyl)methyl]-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• N'-[(4-fluorophenyl)methyl]-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C18H26FN3O2/c1-13(2)22-9-7-15(8-10-22)12-21-18(24)17(23)20-11-14-3-5-16(19)6-4-14/h3-6,13,15H,7-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： MYTCWHSPYYLTJG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC1CCN(C(C)C)CC1)=O)=O

Computed Properties

• Exact Mass: 335.20090524g/mol
• Monoisotopic Mass: 335.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

Professional Introduction to N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946291-06-1)

N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946291-06-1, represents a novel molecular entity with a unique structural framework that has the potential to influence various biological pathways. The presence of multiple functional groups, including an amide linkage and a piperidine ring, makes this molecule a candidate for further exploration in drug discovery and development.

The structural composition of N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is characterized by its intricate connectivity of atoms. The fluorophenyl moiety at the N' position introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological agents. Concurrently, the piperidine ring, substituted with a propyl group at the 1-position and another methyl group at the 4-position, contributes to the compound's solubility and bioavailability. These features collectively make it an intriguing candidate for further pharmacological investigation.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The amide group in N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide suggests potential interactions with enzymes and receptors that are critical in neurochemistry. This has prompted researchers to explore its potential as a precursor or analog in the synthesis of novel psychoactive compounds that could address neurological disorders.

One of the most compelling aspects of this compound is its dual functionality. The combination of a fluorinated aromatic ring and a piperidine scaffold provides multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties. For instance, modifications at the propyl-substituted piperidine ring could lead to improved receptor selectivity or altered pharmacokinetic profiles. Such flexibility is highly valued in medicinal chemistry, where optimizing drug-like properties is paramount.

The pharmacological profile of N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has been the subject of several preliminary studies. These investigations have focused on its potential interactions with monoamine transporters and receptors, which are key targets in the treatment of depression, anxiety, and other CNS disorders. Early findings suggest that this compound may exhibit agonistic or modulatory effects on these systems, although further research is necessary to fully elucidate its mechanism of action.

Advances in computational chemistry have also played a significant role in evaluating the therapeutic potential of this molecule. Molecular modeling techniques have been employed to predict how N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding experimental efforts toward more effective derivatives.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Each step must be meticulously optimized to achieve the desired product without unwanted byproducts.

In conclusion, N'-(4-fluorophenyl)methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946291-06-1) is a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its fluorinated aromatic ring and piperidine scaffold offer numerous possibilities for further development into therapeutic agents targeting neurological disorders. As research continues to uncover new applications for this compound, it is likely to remain a focal point in drug discovery efforts.